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Abstract
Barium chlorate, identified by CAS number 13477-00-4, is a powerful oxidizing agent with the

chemical formula Ba(ClO₃)₂. This white crystalline solid is well-regarded for its application in

pyrotechnics, where it imparts a vibrant green color to flames. However, its utility in other

scientific and industrial domains, particularly in the life sciences, is severely limited by its

inherent toxicity and instability. This technical guide provides an in-depth overview of barium
chlorate, focusing on its physicochemical properties, synthesis protocols, applications, and,

most critically for the target audience, its toxicological profile. The information presented herein

underscores the compound's unsuitability for direct use in drug development and highlights the

safety precautions necessary when handling this hazardous material.

Physicochemical Properties
Barium chlorate is a white, crystalline solid that is soluble in water.[1] It is a strong oxidizer

and can form explosive mixtures with combustible materials.[1][2] Key quantitative properties

are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 13477-00-4 [1]

Molecular Formula Ba(ClO₃)₂ [1]

Molar Mass 304.23 g/mol [1]

Appearance White crystalline solid [1][3]

Density 3.18 g/cm³ [1]

Melting Point 413.9 °C (decomposes) [1]

Solubility in water 27.5 g/100 mL (20 °C) [1]

LD50 (median dose) 500.1 mg/kg [1]

Experimental Protocols
Synthesis of Barium Chlorate via Double Displacement
This is a common and straightforward method for producing barium chlorate.[1]

Methodology:

Prepare separate aqueous solutions of barium chloride (BaCl₂) and sodium chlorate

(NaClO₃).

Mix the two solutions. A double displacement reaction will occur: BaCl₂ + 2 NaClO₃ →

Ba(ClO₃)₂ + 2 NaCl.[1]

Concentrate the resulting mixture by heating to evaporate some of the water.

Cool the concentrated solution. Barium chlorate, being less soluble than sodium chloride,

will precipitate out.[1]

Filter the solution to collect the barium chlorate crystals.

The crude product can be purified by recrystallization.[4] Dissolve the crystals in a minimal

amount of hot water and allow them to slowly cool, which will form purer crystals.[4]
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Synthesis via Electrolysis
For a sodium-free product, which is important in pyrotechnics to avoid a yellow tinge to the

flame, electrolysis is a preferred method.[1]

Methodology:

Prepare an aqueous solution of barium chloride (BaCl₂).[1]

Use a noble metal oxide-coated titanium anode and a rotating stainless steel cathode for the

electrolysis.[5]

Pass a direct current through the solution. The overall reaction is: BaCl₂ + 6 H₂O →

Ba(ClO₃)₂ + 6 H₂.[1]

The efficiency of the reaction is influenced by factors such as electrolyte concentration,

current density, pH, and temperature.[5]

After electrolysis, the barium chlorate can be isolated by evaporation of the water.

Applications
The primary and most well-documented application of barium chlorate is in pyrotechnics.[1]

When heated with a combustible material, it produces a distinct green flame, which is

characteristic of the barium ion.[1] It has also been used in the manufacture of explosives,

matches, and as a mordant in dyeing textiles.[6]

Relevance to Drug Development: A Toxicological
Perspective
Barium chlorate has no direct application in drug development due to its significant toxicity.[1]

[7] For professionals in this field, understanding its hazardous properties is crucial for safety

and for recognizing why certain compounds are not viable pharmaceutical candidates.

Mechanism of Toxicity
The toxicity of barium chlorate is twofold, stemming from both the barium and the chlorate

ions.
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Barium Ion (Ba²⁺): Soluble barium compounds are toxic to humans.[1] The Ba²⁺ ion can

interfere with potassium channels in cells, leading to a condition called hypokalemia (low

potassium levels in the blood).[8][9] This can cause a range of symptoms, including muscle

weakness, paralysis, and cardiac arrhythmias.[9][10]

Chlorate Ion (ClO₃⁻): Chlorates are potent oxidizing agents that can cause

methemoglobinemia, a condition where the iron in hemoglobin is oxidized from the ferrous

(Fe²⁺) to the ferric (Fe³⁺) state.[1][7] This reduces the oxygen-carrying capacity of the blood,

leading to symptoms like dizziness, headache, and in severe cases, death.[1][10] The

chlorate ion can also lead to hemolysis (destruction of red blood cells) and kidney damage.

[7]

The logical flow of barium chlorate toxicity can be visualized as follows:
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Figure 1: Simplified pathway of Barium Chlorate toxicity.

Safety and Handling
Given its hazardous nature, strict safety protocols must be followed when handling barium
chlorate.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[10] In case of dust, a respirator is necessary.[10]

Storage: Store in a cool, dry, well-ventilated area away from combustible materials, reducing

agents, strong acids, and ammonium compounds.[3]

Handling: Avoid creating dust. Do not expose to friction or shock.[8]

Disposal: Barium chlorate should be disposed of as hazardous waste in accordance with

local regulations.[1] It can be neutralized by first treating with a reducing agent (like sodium

bisulfite) followed by precipitation of the barium as insoluble barium sulfate.

The general workflow for safe handling and disposal is outlined below:
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Figure 2: Workflow for safe handling and disposal of Barium Chlorate.

Conclusion
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Barium chlorate is a compound with interesting properties, particularly as a strong oxidizing

agent and a colorant in pyrotechnics. However, for researchers and professionals in drug

development, its primary significance lies in its toxicity. The dual hazardous nature of the

barium and chlorate ions makes it unsuitable for any therapeutic application. A thorough

understanding of its physicochemical properties and toxicological profile is essential for

ensuring safety in any laboratory or industrial setting where this compound might be

encountered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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